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Compound of Interest

Compound Name: 1-Bromoundecane

cat. No.: B050512

An In-depth Technical Guide to the Safe Handling of 1-Bromoundecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoundecane (CAS No. 693-67-4), also known as undecyl bromide, is a linear alkyl
halide with the molecular formula C11H23Br.[1][2] It serves as a versatile intermediate in organic
synthesis, particularly in the formation of Grignard reagents and for nucleophilic substitution
reactions to introduce the undecyl group into molecules.[2][3] Its application is prevalent in the
pharmaceutical and fine chemical industries.[2] This guide provides a comprehensive overview
of the safety and handling procedures necessary for the responsible use of 1-Bromoundecane
in a laboratory setting.

Hazard Identification and Classification

1-Bromoundecane is classified as a hazardous substance. The primary hazards are skin
irritation, serious eye irritation, and potential respiratory irritation.[1][4] It is also a combustible
liquid and should be handled with appropriate precautions.[2][5]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for 1-Bromoundecane:
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[1]
[4]

Serious Eye Damage/Eye

H319: Causes serious eye

o 2A o
[rritation irritation[1][4]
Specific target organ toxicity — ]

) ] H335: May cause respiratory
Single exposure (Respiratory 3 o

L irritation[1][6]
tract irritation)
Acute Inhalation Toxicity - o
4 Harmful if inhaled[4]

Vapors

Signal Word: Warning[1][4]
Pictograms:

walt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromoundecane is provided in
the table below. This data is essential for understanding its behavior under various laboratory

conditions.

© 2025 BenchChem. All rights reserved.

2/13

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoundecane
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoundecane
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoundecane
https://www.chemicalbook.com/msds/1-bromoundecane.htm
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoundecane
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b050512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C11H23Br[1][2][3][5]

Molecular Weight 235.20 g/mol [1][2][3]
Appearance Colorless to yellowish liquid[1][2]
Odor Odorless[4]

Melting Point -9 °C (15.8 °F)[3][4][5][7]

137-138 °C (278.6-280.4 °F) at 18 mmHg[3][4]

Boiling Point
[7]

259.1 °C at 760 mmHg|[5]

Density 1.054 g/mL at 25 °C[3][7]
Vapor Density 8.2 (vs ain[3][5][7]
Flash Point > 110 °C (> 230 °F)[4]

113 °C (235.4 °F) - closed cup[7][8]

Solubilit Insoluble in water; soluble in organic solvents
olubility _
like ethers and alcohols.[2]

Refractive Index n20/D 1.457 (lit.)[3][7]

Toxicological Information

Detailed toxicological data for 1-Bromoundecane is limited. Most safety data sheets indicate
that specific values for acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity,
and reproductive toxicity are not available.[9] However, the available information indicates it is
an irritant.[1][4] The lack of comprehensive data necessitates handling it with care, assuming a
degree of unknown toxicity.
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Toxicological Endpoint

Data

Acute Oral Toxicity (LD50)

No data available[9]

Acute Dermal Toxicity (LD50)

No data available[9]

Acute Inhalation Toxicity

Category 4; Harmful if inhaled.[4]

Skin Corrosion/Irritation

Causes skin irritation.[1][4]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1][4]

Respiratory or Skin Sensitization

No data available[9]

Germ Cell Mutagenicity

No data available[9]

Carcinogenicity

No data available[9]

Reproductive Toxicity

No data available[9]

STOT-Single Exposure

May cause respiratory irritation.[1][6]

STOT-Repeated Exposure

No data available[9]

Aspiration Hazard

No data available[9]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is crucial for minimizing exposure and ensuring safety when

working with 1-Bromoundecane.

Engineering Controls

» Ventilation: All handling of 1-Bromoundecane should be conducted in a well-ventilated area.

A laboratory fume hood is the most appropriate form of local exhaust ventilation.[9][10]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[11][12]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Bromoundecane:
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Body Part PPE Recommendation Rationale

Chemical safety goggles with

side-shields (conforming to EN ) )

To protect against serious eye

166 or NIOSH standards). A o
Eyes/Face ] ) irritation from splashes or

face shield should be worn if

o : vapors.[1][4]

there is a significant risk of

splashing.[4][9][10]

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber). )

) To prevent skin contact and

Hands Gloves must be inspected for o

) ) irritation.[1][4]

integrity before each use.[9]

[13]

A flame-retardant lab coat or To protect against skin
Body impervious protective clothing. exposure from splashes and

[110]

spills.[10]

Respiratory

Respiratory protection is not
typically required under normal
use conditions with adequate
engineering controls (fume
hood).[4] If ventilation is
inadequate or in the event of a
large spill, a NIOSH-approved
respirator with an organic
vapor cartridge should be
used.[9][10]

To prevent inhalation of
vapors, which may cause

respiratory irritation.[1][4][6]

General Handling Protocol

o Preparation: Before starting work, review the Safety Data Sheet (SDS) for 1-

Bromoundecane.[12][14] Ensure all necessary PPE is available and in good condition.

Clear the work area of any unnecessary items.[11]

e Dispensing:
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o Perform all transfers and dispensing of the chemical inside a certified chemical fume hood.
[91[12]

o Ground and bond containers when transferring material to prevent static discharge, which
could ignite vapors.[15]

o Keep the container tightly closed when not in use to minimize the release of vapors.[4][9]

o Heating: If heating is required, use a water bath, heating mantle, or oil bath. Never use an
open flame to heat flammable or combustible liquids.[11]

e Hygiene: Avoid contact with skin, eyes, and clothing.[4][9] Do not breathe mist, vapors, or
spray.[4] Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[4][13]

o End of Work: At the end of the work session, securely seal the container of 1-
Bromoundecane and return it to its designated storage location. Clean the work area
thoroughly.[11]

Storage

» Conditions: Store in a dry, cool, and well-ventilated place.[4][9] The recommended storage
condition is often a refrigerator.[9]

o Container: Keep the container tightly closed to prevent leakage and evaporation.[4][9]

e Incompatibilities: Store away from strong oxidizing agents and strong bases, as these can
lead to vigorous reactions.[2][4][9]

o Classification: 1-Bromoundecane is classified as a Storage Class 10: Combustible liquids.

[7]L8]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[4][9]
Inhalation If breathing is difficult or if symptoms persist,

seek medical attention.[9] If the person is not

breathing, provide artificial respiration.[4]

Immediately take off all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[4][9] Seek medical

attention if skin irritation develops or persists.[4]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, also under the eyelids.

Eye Contact [4][9] Remove contact lenses if present and
easy to do so. Continue rinsing.[4] Seek

immediate medical attention.[9]

Rinse the mouth with water. Do NOT induce
) vomiting.[9] Never give anything by mouth to an
Ingestion , -
unconscious person.[9] Call a physician or

Poison Control Center immediately.[9]

Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.[13]
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or earth).[15]

e Collect: Carefully sweep or vacuum up the absorbed material and place it into a suitable,
labeled container for chemical waste disposal.[9] Do not use combustible materials like
paper towels to clean up large spills.

o Clean: Clean the spill surface thoroughly to remove any residual contamination.[9]

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.fishersci.com/store/msds?partNumber=AAA14333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cdhfinechemical.com/images/product/msds/37_1375147534_1-BromoDecane-CASNO-112-29-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/19130.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26889
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Environmental Precautions: Prevent the spill from entering drains, water courses, or the soil.

[°]

Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant foam, or a
water spray to extinguish the fire.[9] Water jets may be ineffective and could spread the fire.
[16]

Specific Hazards: When heated, 1-Bromoundecane can decompose to produce toxic and
irritating fumes, including carbon oxides and hydrogen bromide gas.[9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][9]

Disposal Considerations

All waste materials containing 1-Bromoundecane must be treated as hazardous waste.

Product: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[13]

Containers: Do not reuse empty containers. Dispose of them as unused product in
accordance with local, state, and federal regulations.[13]

Regulations: All disposal practices must comply with all applicable federal, state, and local
regulations.[17]

Visualizations and Workflows

The following diagrams illustrate key safety workflows and logical relationships for handling 1-

Bromoundecane.
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Safe Handling Workflow for 1-Bromoundecane
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Dispense Chemical
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3. Post-\v(andling
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Caption: A general workflow for the safe handling of 1-Bromoundecane in a laboratory setting.
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Emergency Response Decision Tree
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Caption: A decision-making flow chart for responding to spills, exposures, or fires.
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Hazard-Control Relationship Diagram

1-Bromoundecane
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Caption: Relationships between the hazards of 1-Bromoundecane and the required protective
measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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